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Compound of Interest

Compound Name: 2-amino-N-ethoxyacetamide

Cat. No.: B13214164

Get Quote

Executive Summary
2-Amino-N-ethoxyacetamide (CAS: 2031268-89-8 for HCl salt) is a specialized bifunctional

linker and intermediate characterized by a primary amine and an N-alkoxy amide moiety. Often

utilized in the synthesis of isoxazoline insecticides (e.g., Fluralaner derivatives) and as a

cleavable linker in proteolysis-targeting chimeras (PROTACs), its utility is defined by the

balance between the nucleophilicity of its amine and the hydrolytic stability of its N-alkoxy

amide bond.

This guide provides a comprehensive technical analysis of its physicochemical behavior.[1]

While the hydrochloride salt exhibits robust stability and high aqueous solubility, the free base

is prone to specific degradation pathways, notably cyclization and oxidative instability.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Understanding the dual nature of this molecule—as a salt versus a free base—is critical for

experimental design.
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Property Specification

IUPAC Name 2-Amino-N-ethoxyacetamide

Structure

Molecular Formula

Molecular Weight
118.13 g/mol (Free Base) / 154.59 g/mol (HCl

Salt)

CAS Number 2031268-89-8 (HCl Salt)

pKa (Predicted) ~7.9 – 8.2 (Primary Amine)

LogP (Predicted) -0.8 to -0.3 (Hydrophilic)

Structural Implications[1]
Primary Amine (

): The nucleophilic center. At physiological pH (7.4), it exists in equilibrium between
protonated (

) and neutral forms, driving solubility and reactivity.

N-Alkoxy Amide (

): Unlike standard amides, the N-ethoxy substitution lowers the

of the amide proton (making it more acidic) and alters hydrolytic stability. It serves as a bio-
isostere for hydroxamic acids but lacks the metal-chelating potency of the free -OH group.

Solubility Profile
The solubility of 2-amino-N-ethoxyacetamide is heavily pH-dependent due to the ionizable

primary amine.

Aqueous Solubility
Acidic pH (pH < 6):High. The compound exists predominantly as the cationic ammonium

species (
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). Solubility > 100 mg/mL is typical for the HCl salt.

Neutral/Basic pH (pH > 8):Moderate. As the pH approaches the pKa (~8.0), the

concentration of the neutral free base increases. While the polar amide and ether groups

maintain water solubility, it will partition more readily into organic phases.

Organic Solvent Compatibility
Solvent Solubility (HCl Salt)

Solubility (Free
Base)

Application Note

Water High (>100 mg/mL) High
Preferred for stock

solutions of the salt.

DMSO High (>50 mg/mL) High

Ideal for biological

assays; avoid for long-

term storage due to

oxidation risk.

Methanol High High
Good for transfers and

intermediate dilutions.

Dichloromethane Negligible Moderate

Used for extraction of

the free base after

neutralization.

Hexanes Insoluble Low

Useful as an anti-

solvent for

precipitation.

Stability and Degradation Mechanisms[8]
The stability of 2-amino-N-ethoxyacetamide is governed by three primary mechanisms:

Amide Hydrolysis, Diketopiperazine (DKP) Formation, and Oxidation.

Degradation Pathways (Visualized)
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Figure 1: Primary degradation pathways. Note that DKP formation is a concentration-

dependent risk for the free base.

Mechanism Details
Hydrolysis: The N-alkoxy amide bond is generally more resistant to hydrolysis than a

standard ester but less stable than a simple peptide bond.

Acid Catalysis: Protonation of the carbonyl oxygen leads to cleavage, yielding Glycine and

O-Ethylhydroxylamine.

Base Catalysis: Direct nucleophilic attack by hydroxide is slower due to the electron-

donating ethoxy group on the nitrogen, but will proceed at high pH (>12).

Diketopiperazine (DKP) Formation: A classic risk for

-amino amides. Two molecules of the free base can condense, expelling two molecules of
ethoxyamine to form a cyclic 2,5-diketopiperazine.

Risk Factor: High in concentrated neutral/basic solutions.

Mitigation: Store as the HCl salt (protonation prevents nucleophilic attack).

Aldehyde Sensitivity: The primary amine reacts rapidly with aldehydes (e.g., reducing

sugars, formaldehyde impurities in PEG) to form Schiff bases.
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Experimental Protocols
To validate the stability of your specific lot, use the following self-validating workflows.

HPLC Method for Purity & Stability
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 0% B to 30% B over 15 minutes. (High polarity requires low organic start).

Detection: UV at 210 nm (Amide bond). Note: Lack of aromatic rings means low UV

sensitivity; 210 nm is critical.

Stress Testing Workflow

Start: 10 mM Stock
(in Water)

Split into Aliquots

Acid Stress
0.1M HCl, 60°C, 4h

Base Stress
0.1M NaOH, RT, 4h

Oxidative Stress
3% H2O2, RT, 2h

Control
4°C, Dark

Neutralize & Analyze
(HPLC-UV/MS)

Click to download full resolution via product page

Figure 2: Standard stress testing workflow to determine handling windows.
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Solubility Determination (Shake-Flask Method)
Preparation: Add excess solid (approx. 20 mg) to 0.5 mL of solvent in a glass vial.

Equilibration: Agitate at 25°C for 24 hours.

Separation: Centrifuge at 10,000 rpm for 5 minutes or filter (0.22 µm PTFE).

Quantification: Dilute supernatant 100x and analyze via HPLC against a standard curve.

pH Check: Measure the pH of the saturated aqueous solution to confirm if it is dominated by

the salt (acidic) or free base (alkaline).

Handling and Storage Recommendations
Based on the physicochemical profile, the following storage conditions are mandatory to

maintain integrity >98%.

Parameter Recommendation Rationale

Form Hydrochloride Salt

Prevents DKP formation and

oxidation; significantly

improves shelf-life.

Temperature -20°C
Slows hydrolysis and potential

disproportionation.

Atmosphere Argon/Nitrogen

Protects the amine from

atmospheric

(carbamate formation) and

oxidation.

Desiccation Required

Amide salts are hygroscopic;

moisture accelerates

hydrolysis.

Solution Stability Use Fresh

Aqueous solutions are stable

for <24h at RT. Frozen aliquots

are stable for 1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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